2-hydroxy-N'-(4-oxo-4H-pyrido[3,2-e][1,3]thiazin-2-yl)benzohydrazide

• IUPAC Name: 2-hydroxy-N'-(4-oxopyrido[3,2-e][1,3]thiazin-2-yl)benzohydrazide
• InChI: InChI=1S/C14H10N4O3S/c19-10-6-2-1-4-8(10)12(21)17-18-14-16-11(20)9-5-3-7-15-13(9)22-14/h1-7,19H,(H,17,21)(H,16,18,20)
• InChI Key: MODLHVPPZIRYIW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NNC2=NC(=O)C3=C(S2)N=CC=C3)O
• Molecular Formula: C14H10N4O3S
• Molecular Weight: 314.32 g/mol

Description

2-hydroxy-N'-(4-oxo-4H-pyrido[3,2-e][1,3]thiazin-2-yl)benzohydrazide is a chemical compound that has garnered attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-hydroxy-N'-(4-oxo-4H-pyrido[3,2-e][1,3]thiazin-2-yl)benzohydrazide is not yet fully understood. However, studies have suggested that the compound may work by inhibiting various enzymes in the body, which can lead to the suppression of tumor growth and other beneficial effects.
Biochemical and Physiological Effects
Studies have shown that 2-hydroxy-N'-(4-oxo-4H-pyrido[3,2-e][1,3]thiazin-2-yl)benzohydrazide can have various biochemical and physiological effects. For example, the compound has been shown to inhibit the growth of cancer cells and induce apoptosis, or programmed cell death. Additionally, it has been found to have anti-inflammatory and antioxidant effects, which may make it useful in treating various diseases.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using 2-hydroxy-N'-(4-oxo-4H-pyrido[3,2-e][1,3]thiazin-2-yl)benzohydrazide in lab experiments is its unique chemical structure, which makes it a promising candidate for developing new drugs. Additionally, the compound has shown potential as an antitumor agent, which could be useful in cancer research. However, there are also limitations to using the compound in lab experiments, such as its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several potential future directions for research involving 2-hydroxy-N'-(4-oxo-4H-pyrido[3,2-e][1,3]thiazin-2-yl)benzohydrazide. One area of interest is in developing new drugs based on the compound's unique chemical structure. Additionally, further research is needed to fully understand the compound's mechanism of action and potential applications in treating various diseases. Other potential future directions include exploring the compound's potential as an antitumor agent and investigating its potential as an anti-inflammatory and antioxidant compound.
Conclusion
In conclusion, 2-hydroxy-N'-(4-oxo-4H-pyrido[3,2-e][1,3]thiazin-2-yl)benzohydrazide is a promising chemical compound with potential applications in various scientific research areas. Its unique chemical structure makes it a promising candidate for developing new drugs, and studies have shown that it has potential as an antitumor agent and anti-inflammatory and antioxidant compound. Further research is needed to fully understand the compound's mechanism of action and potential applications in treating various diseases.

Synthesis Methods

The synthesis of 2-hydroxy-N'-(4-oxo-4H-pyrido[3,2-e][1,3]thiazin-2-yl)benzohydrazide involves the reaction between 2-hydroxybenzohydrazide and 4-oxo-4H-pyrido[3,2-e][1,3]thiazine-2-carboxylic acid in the presence of a catalyst. The reaction is carried out in a solvent under controlled conditions, and the resulting product is purified through various techniques.

Scientific Research Applications

2-hydroxy-N'-(4-oxo-4H-pyrido[3,2-e][1,3]thiazin-2-yl)benzohydrazide has shown potential in various scientific research applications. One of the primary areas of interest is in the field of drug discovery, where the compound's unique chemical structure makes it a promising candidate for developing new drugs. Additionally, the compound has shown potential as an antitumor agent, with studies indicating that it can inhibit the growth of cancer cells.